Cas no 2228687-50-9 (2-(1,1-difluoro-2-hydroxyethyl)-5-methylphenol)

• Product Name: 2-(1,1-difluoro-2-hydroxyethyl)-5-methylphenol
• CAS No: 2228687-50-9
• MF: C₉H₁₀F₂O₂
• MW: 188.171309947968
• CID: 6073948
• PubChem ID: 165629973
• Update Time: 2025-06-08

2-(1,1-difluoro-2-hydroxyethyl)-5-methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(1,1-difluoro-2-hydroxyethyl)-5-methylphenol
• EN300-1960201
• 2228687-50-9

• Inchi： 1S/C9H10F2O2/c1-6-2-3-7(8(13)4-6)9(10,11)5-12/h2-4,12-13H,5H2,1H3
• InChI Key： VNLKPRIEXHZPQF-UHFFFAOYSA-N
• SMILES： FC(CO)(C1C=CC(C)=CC=1O)F

Computed Properties

• Exact Mass: 188.06488588g/mol
• Monoisotopic Mass: 188.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-(1,1-difluoro-2-hydroxyethyl)-5-methylphenol

Introduction to 2-(1,1-difluoro-2-hydroxyethyl)-5-methylphenol (CAS No: 2228687-50-9)

2-(1,1-difluoro-2-hydroxyethyl)-5-methylphenol, identified by the Chemical Abstracts Service Number (CAS No) 2228687-50-9, is a fluorinated aromatic compound with significant potential in the field of pharmaceutical and biochemical research. This compound belongs to the class of polyfluoroalkylphenols, which have garnered considerable attention due to their unique structural properties and diverse biological activities. The presence of both fluorine and hydroxyl functional groups in its molecular structure imparts distinct chemical reactivity and biological interactions, making it a valuable scaffold for drug discovery and material science applications.

The molecular structure of 2-(1,1-difluoro-2-hydroxyethyl)-5-methylphenol consists of a phenolic ring substituted with a 1,1-difluoro-2-hydroxyethyl side chain at the 2-position and a methyl group at the 5-position. This configuration creates a balance between lipophilicity and polarity, which is often critical for the bioavailability and efficacy of pharmaceutical compounds. The fluorine atoms introduce electron-withdrawing effects, influencing the compound's reactivity and stability, while the hydroxyl group provides opportunities for hydrogen bonding interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in developing novel therapeutic agents. The incorporation of fluorine atoms into drug molecules can enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties. In particular, polyfluoroalkylphenols like 2-(1,1-difluoro-2-hydroxyethyl)-5-methylphenol have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The unique electronic properties of fluorine can also influence the conformational flexibility of the molecule, allowing for precise tuning of its biological activity.

One of the most compelling aspects of 2-(1,1-difluoro-2-hydroxyethyl)-5-methylphenol is its potential as a building block for more complex drug candidates. Researchers have leveraged its structural features to design derivatives with enhanced potency and selectivity. For instance, modifications at the hydroxyl or fluoro-substituted positions can lead to compounds with improved pharmacological profiles. Additionally, the presence of both hydrophobic (methyl group) and hydrophilic (hydroxyl group) moieties makes this compound a versatile intermediate for synthesizing prodrugs or conjugates that target specific biological pathways.

The synthesis of 2-(1,1-difluoro-2-hydroxyethyl)-5-methylphenol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation followed by nucleophilic substitution or reduction steps to introduce the desired functional groups. Advanced techniques such as transition metal-catalyzed cross-coupling reactions can also be employed to achieve regioselective modifications on the aromatic ring. The use of fluorinating agents like Selectfluor® or DAST (Diethylaminosulfur trifluoride) is often necessary to incorporate fluorine atoms efficiently.

In terms of biological activity, preliminary studies on 2-(1,1-difluoro-2-hydroxyethyl)-5-methylphenol have revealed interesting interactions with various biological targets. For example, its phenolic moiety suggests potential antioxidant properties due to its ability to scavenge free radicals through hydrogen donation. Furthermore, the fluorinated side chain may enhance binding affinity to enzymes or receptors involved in inflammatory pathways. These findings align with current research trends that emphasize the role of polyfluoroalkylphenols in modulating immune responses and reducing inflammation.

The compound's structural features also make it an attractive candidate for material science applications beyond pharmaceuticals. Fluorinated aromatic compounds are known for their thermal stability and chemical resistance, making them suitable for use in coatings, adhesives, and specialty polymers. The presence of both hydroxyl and fluoro groups allows for further functionalization via esterification or etherification reactions, expanding its utility in industrial processes. As sustainable chemistry becomes increasingly important, compounds like 2-(1,1-difluoro-2-hydroxyethyl)-5-methylphenol that offer multiple functionalities without excessive environmental impact are highly valued.

Future research directions for 2-(1,1-difluoro-2-hydroxyethyl)-5-methylphenol may focus on exploring its potential in drug development pipelines. Collaborative efforts between medicinal chemists and biochemists could lead to the discovery of novel analogs with improved pharmacokinetic profiles or targeted mechanisms of action. Additionally, computational modeling techniques such as molecular docking can be employed to predict binding interactions between this compound and potential therapeutic targets. Such studies would provide valuable insights into optimizing its biological activity for clinical applications.

The regulatory landscape for fluorinated compounds remains an important consideration in their development and commercialization. While not classified as hazardous or controlled substances under current guidelines (CAS No: 2228687-50-9 does not fall into restricted categories), manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure product quality and consistency. Environmental impact assessments are also crucial given the persistence of some fluorinated compounds in ecosystems; however,polyfluoroalkylphenols like this one have been designed with biodegradability in mind through careful structural engineering.

In conclusion,2-(1,1-difluoro-2-hydroxyethyl)-5-methylphenol represents a promising compound with broad applications across pharmaceuticals and materials science. Its unique structural features—combining a phenolic core with fluorinated side chains—offer opportunities for developing innovative therapeutics while meeting modern demands for sustainability and efficacy. As research continues to uncover new uses for this molecule,CAS No: 2228687-50-9 will likely remain at the forefront of scientific exploration in both academic laboratories and industrial settings.